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Abstract
1-(3-Bromo-4-methoxyphenyl)ethanone, a halogenated aromatic ketone, serves as a crucial

building block in organic synthesis and medicinal chemistry. Its substituted acetophenone

structure makes it a versatile precursor for the development of novel therapeutic agents and

other complex organic molecules. This technical guide provides an in-depth overview of its

chemical identity, synthesis, potential applications, and analytical methodologies. The

information is intended to support researchers and professionals in leveraging this compound

for advanced scientific discovery and drug development.

Chemical Identity and Properties
1-(3-Bromo-4-methoxyphenyl)ethanone is identified by the CAS Number 35310-75-9.[1][2][3]

[4][5][6] It is a solid at room temperature and possesses a unique combination of functional

groups—a ketone, a methoxy group, and a bromine atom—that dictate its reactivity and utility

in chemical synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1268460?utm_src=pdf-interest
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://store.apolloscientific.co.uk/product/3-bromo-4-methoxyacetophenone
https://cymitquimica.com/products/IN-DA0033KC/1-3-bromo-4-methoxyphenylethanone/
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah987f6821
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6230281.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Bromo-4-methoxyphenyl_ethanone
https://synquestlabs.com/ProductV2/ProductDetail/92234
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nomenclature and Identifiers
The compound is known by several synonyms, reflecting its structure and common naming

conventions in organic chemistry.

Identifier Type Value

CAS Number 35310-75-9[1][2][3][4][5]

IUPAC Name 1-(3-bromo-4-methoxyphenyl)ethanone[5]

Synonyms

3'-Bromo-4'-methoxyacetophenone[1][2], 1-(3-

bromo-4-methoxyphenyl)ethan-1-one[2][6], 3-

bromo-4-methoxyacetophenone[2], 1-acetyl-3-

bromo-4-methoxybenzene[2]

Molecular Formula C₉H₉BrO₂[2][3][5]

InChI Key JYPGOBDETCKKKV-UHFFFAOYSA-N[2][5]

MDL Number MFCD01812494[1][6]

Physicochemical Properties
The physical and chemical properties of 1-(3-Bromo-4-methoxyphenyl)ethanone are

summarized below. These characteristics are essential for its handling, storage, and application

in experimental settings.

Property Value Source

Molecular Weight 229.07 g/mol [1][5]

Appearance Solid [2]

Melting Point 84-86 °C [1]

Purity Typically ≥97% [2]

Synthesis and Purification
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The synthesis of 1-(3-Bromo-4-methoxyphenyl)ethanone typically involves the electrophilic

bromination of 4'-methoxyacetophenone. The methoxy group is an ortho-, para-directing

activator, while the acetyl group is a meta-directing deactivator. The bromination occurs at the

position ortho to the activating methoxy group.

4'-Methoxyacetophenone

Electrophilic Aromatic Substitution
(Bromination)

Bromine (Br2)
Aluminum Chloride (AlCl3)

Quenching & Extraction Recrystallization or
Column Chromatography 1-(3-Bromo-4-methoxyphenyl)ethanone

Click to download full resolution via product page

General synthesis workflow for 1-(3-Bromo-4-methoxyphenyl)ethanone.

Experimental Protocol: Bromination of 4'-
Methoxyacetophenone
This protocol is adapted from a general procedure for the bromination of acetophenones.[7]

Apparatus Setup: Assemble a three-necked flask equipped with a mechanical stirrer, a

dropping funnel, and a condenser protected by a drying tube.

Catalyst Addition: Charge the flask with powdered anhydrous aluminum chloride (AlCl₃) (1.6-

1.7 equivalents).

Substrate Addition: While stirring, slowly add 4'-methoxyacetophenone (1.0 equivalent) from

the dropping funnel. The reaction is exothermic and the mixture will become a viscous mass

before turning into a stirrable molten complex.

Bromination: Add bromine (Br₂) (1.2 equivalents) dropwise to the well-stirred mixture.

Maintain the temperature to control the reaction rate.

Reaction Completion: After the addition of bromine is complete, heat the mixture (e.g., on a

steam bath at 80-85°C) for approximately one hour or until the reaction solidifies.
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Decomposition: Carefully add the reaction complex in portions to a mixture of crushed ice

and concentrated hydrochloric acid.

Extraction: Extract the product from the aqueous mixture using a suitable organic solvent

(e.g., ether) in multiple portions.

Washing: Combine the organic extracts and wash sequentially with water and a 5% aqueous

sodium bicarbonate solution to remove any remaining acid.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the solvent under reduced pressure.

Purification: Purify the crude product by recrystallization from a suitable solvent (e.g.,

ethanol) or by column chromatography to yield pure 1-(3-Bromo-4-
methoxyphenyl)ethanone.

Applications in Research and Drug Development
Substituted acetophenones, including bromo-methoxy derivatives, are valuable intermediates

in the synthesis of pharmacologically active molecules.[8] While specific applications for the 3-

bromo isomer are an active area of research, its structural motifs are found in compounds with

diverse biological activities. The related isomer, 2-Bromo-4'-methoxyacetophenone, is known to

be an inhibitor of protein tyrosine phosphatases (PTPs), such as SHP-1 and PTP1B.[9][10]

Potential applications include:

Scaffold for Drug Discovery: It serves as a key intermediate for synthesizing more complex

molecules, including potential anti-inflammatory agents, anticancer compounds, and central

nervous system stimulants.[8]

Synthesis of Heterocycles: The ketone functionality allows for the construction of various

heterocyclic ring systems, which are prevalent in many pharmaceuticals.

Material Science: Bromo-acetophenone derivatives can be used in the development of novel

polymers and functional materials with enhanced properties.[8]

Potential Role in Biological Pathways
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Based on the activity of its isomer, 2-Bromo-4'-methoxyacetophenone, it is plausible that 1-(3-
Bromo-4-methoxyphenyl)ethanone or its derivatives could exhibit inhibitory activity against

protein tyrosine phosphatases (PTPs). PTPs are critical enzymes that, along with protein

tyrosine kinases (PTKs), regulate the phosphorylation state of proteins, thereby controlling

numerous cellular signaling pathways. Dysregulation of these pathways is implicated in

diseases such as diabetes, cancer, and autoimmune disorders.[10] An inhibitor would block the

dephosphorylation step, prolonging the phosphorylated (often active) state of the substrate

protein.
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Hypothetical inhibition of a PTP-mediated signaling pathway.
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Analytical Methods
Accurate quantification and purity assessment of 1-(3-Bromo-4-methoxyphenyl)ethanone are

critical for its use in synthesis and biological assays. High-Performance Liquid Chromatography

(HPLC) is a standard method for this purpose.
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Sample Preparation

HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 35310-75-9 Cas No. | 3'-Bromo-4'-methoxyacetophenone | Apollo
[store.apolloscientific.co.uk]

2. 1-(3-Bromo-4-methoxyphenyl)ethanone | CymitQuimica [cymitquimica.com]

3. 1-(3-Bromo-4-methoxyphenyl)ethanone | 35310-75-9 [sigmaaldrich.com]

4. 1-(3-BROMO-4-METHOXYPHENYL)ETHANONE | 35310-75-9 [chemicalbook.com]

5. 1-(3-Bromo-4-methoxyphenyl)ethanone | C9H9BrO2 | CID 611661 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. CAS 35310-75-9 | 2617-9-11 | MDL MFCD01812494 | 3'-Bromo-4'-methoxyacetophenone
| SynQuest Laboratories [synquestlabs.com]

7. Organic Syntheses Procedure [orgsyn.org]

8. Unveiling the Versatility of 4'-Bromo-3'-methylacetophenone: A Catalyst for Innovation in
Chemical Synthesis and Application_Chemicalbook [chemicalbook.com]

9. 2-Bromo-4'-methoxyacetophenone | 2632-13-5 [chemicalbook.com]

10. 2-Bromo-4'-methoxyacetophenone Analytical Chemistry Chongqing Chemdad Co. ，Ltd
[chemdad.com]

To cite this document: BenchChem. [1-(3-Bromo-4-methoxyphenyl)ethanone CAS number
and synonyms.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268460#1-3-bromo-4-methoxyphenyl-ethanone-
cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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